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Compound of Interest

Compound Name: N-Methylethylamine hydrochloride
CAS No.: 624-60-2
Cat. No.: B1583588

Get Quote

Executive Summary

N-Methylethylamine hydrochloride (N-MEA[1]-HCI, CAS 624-60-2) is the chloride salt of the
secondary amine N-methylethylamine.[2][3] It serves as a critical electrophilic intermediate in
the synthesis of pharmaceuticals, agrochemicals, and surfactants.

Unlike its free base counterpart—a volatile liquid (bp 36—37 °C)—the hydrochloride salt is a
crystalline solid with significantly enhanced thermal stability and water solubility. This guide

provides a definitive compilation of its physicochemical properties and outlines the Standard
Operating Procedures (SOPs) required to empirically determine its missing thermodynamic

parameters (Enthalpy of Fusion, Heat Capacity) for process scale-up.

Physicochemical & Thermodynamic Properties[4][5]

[6][7]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1583588#bc-rfq
https://www.benchchem.com/product/b1583588/docs?utm_src=pdf-body#technical-guide-thermodynamic-characterization-of-n-methylethylamine-hydrochloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5254187.htm
https://www.guidechem.com/encyclopedia/n-methylethylamine-hydrochlori-dic6081.html
https://www.nbinno.com/?news/gp-ethylmethylammonium-chloride-cas624-60-2-properties-applications-and-usage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The following data has been synthesized from validated chemical databases and literature

values.

Table 1: Core Property Profile

Property

Value

Conditions |/ Notes

Chemical Formula

C3H10CIN

MW: 95.57 g/mol

Physical State

White Crystalline Solid

Hygroscopic

Melting Point (

Sharp endotherm expected in

126 — 130 °C
DSC
)
Free base boils at 36.7 °C;
Boiling Point N/A (Decomposes) Salt decomposes prior to
boiling
_ _ Estimated for crystal lattice
Density (Solid) ~1.176 g/cm3

packing

Solubility (Water)

High (> 50 mg/mL)

Exothermic dissolution
(predicted)

Solubility (Ethanol)

Soluble

Useful for recrystallization

Solubility (Toluene)

Low (<5 mg/mL)

Poor solubility in non-polar

aromatics
pKa (Base) 10.9 Conjugate acid strength
- ) Requires storage under inert
Hygroscopicity High

atmosphere (N2/Ar)
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Critical Distinction: Do not confuse the thermodynamic values of the salt with the free base. The
free base is a volatile, flammable liquid. The salt is a stable solid but will release HCI gas upon

thermal decomposition.

Experimental Protocols for Thermodynamic
Determination

In drug development and process safety, literature values are often insufficient. The following
self-validating protocols are designed to generate precise thermodynamic data for N-MEA-HCI

batches.

Workflow Visualization: Solid-State Characterization

The following diagram outlines the logical flow for fully characterizing the material's

thermodynamic state.
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Figure 1: Sequential workflow for thermodynamic characterization. TGA ensures the sample is

solvent-free before DSC analysis.

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: Determine the precise Melting Point (

), Enthalpy of Fusion (
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), and Purity.

Methodology:

 Calibration: Calibrate the DSC instrument using an Indium standard (

).

o Sample Prep: Weigh 2-5 mg of N-MEA-HCI into a Tzero aluminum pan. Hermetically seal
the pan to prevent sublimation or moisture uptake.

e Cycle:
o Equilibrate at 25 °C.

o Ramp 10 °C/min to 150 °C (Ensure this is below the decomposition onset determined by
TGA).

o Optional: Cool to 0 °C and re-heat to check for polymorphs or glass transitions.
e Analysis:

o : The intersection of the baseline and the leading edge of the endotherm (The
thermodynamic melting point).

o : Integrate the area under the melting peak (J/g).

o Purity: Apply the Van't Hoff purity equation to the melting peak shape (1/F plot).

Protocol B: Solubility Thermodynamics (Van't Hoff Plot)
Objective: Determine the Enthalpy (

) and Entropy (

) of dissolution.

Theory: Solubility (
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) is related to temperature (
) by the Van't Hoff equation:

Methodology:

Preparation: Prepare saturated solutions of N-MEA-HCI in water (or target solvent) at 5
distinct temperatures (e.g., 20, 30, 40, 50, 60 °C).

« Equilibration: Stir for 24 hours at the set temperature.

« Filtration: Filter the supernatant through a 0.45 um PTFE filter (maintain temperature during
filtration).

o Quantification: Determine concentration (

in mol/L) via HPLC or gravimetric analysis (evaporation of solvent).
 Plotting: Plot

(y-axis) vs.

(Kelvin, x-axis).

o Slope:

o Intercept:

Thermal Stability & Decomposition Mechanisms|6]
[7][11][12]

Understanding the thermal breakdown of amine salts is vital for process safety (avoiding
runaway reactions).

Decomposition Pathway

N-Methylethylamine Hydrochloride typically undergoes dehydrochlorination followed by
oxidative decomposition.
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o TGA Profile: Expect a significant mass loss onset shortly after the melting event (>150 °C).
The first step is often the loss of HCI.

o Safety Implication: Heating this salt in an open vessel above its melting point will release
corrosive HCI gas.

N-MEA HCI (Solid)
Stable < 126°C

eat > 126°C

Melt Phase
(Liquid Salt)

Heat > Td

Decomposition (>160°C)

Dissociation

HCI (gas) + Free Amine

Click to download full resolution via product page

Figure 2: Thermal decomposition pathway. Process temperatures must be maintained below
the melt phase to prevent HCI off-gassing.

Handling & Storage Recommendations

Due to the hygroscopic nature of the hydrochloride salt, strict environmental controls are
required to maintain thermodynamic consistency.

o Storage: Store in a tightly closed container under an inert atmosphere (Nitrogen or Argon).

o Temperature: Refrigerate (2—8 °C) to minimize degradation rates.
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» Desiccation: Use desiccants (Silica gel or P20s) in the secondary containment.

o Safety: Wear nitrile gloves and safety glasses. In case of contact, flush with water
immediately (corrosive to mucous membranes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Thermodynamic Characterization of N-
Methylethylamine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583588/docs#technical-guide-thermodynamic-
characterization-of-n-methylethylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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